Cas no 1312309-63-9 (Azido-PEG2-C2-acid)

• Product Name: Azido-PEG2-C2-acid
• CAS No: 1312309-63-9
• MF: C₇H₁₃N₃O₄
• MW: 203.195821523666
• MDL: MFCD20926378
• CID: 2094844
• Update Time: 2025-05-21

Azido-PEG2-C2-acid Chemical and Physical Properties

Names and Identifiers

• Azido-PEG2-acid
• Azido-PEG2-C2-acid
• 9-Azido-4，7-dioxanononanoic acid

• MDL： MFCD20926378
• Inchi： 1S/C7H13N3O4/c8-10-9-2-4-14-6-5-13-3-1-7(11)12/h1-6H2,(H,11,12)
• InChI Key： IEHDSRSXQAOLJT-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)CCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 203.09060590 g/mol
• Monoisotopic Mass: 203.09060590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.20
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on Azido-PEG2-C2-acid

Recent Advances in Azido-PEG2-C2-acid (CAS: 1312309-63-9) Applications in Chemical Biology and Drug Development

The compound Azido-PEG2-C2-acid (CAS: 1312309-63-9) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique bifunctional properties. This molecule features an azide group and a carboxylic acid terminus, linked by a short polyethylene glycol (PEG) spacer, making it highly versatile for bioconjugation and drug delivery applications. Recent studies highlight its role in click chemistry-mediated labeling, PROTAC development, and ADC (antibody-drug conjugate) optimization, with particular emphasis on improving pharmacokinetic properties.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of Azido-PEG2-C2-acid in constructing heterobifunctional degraders. Researchers utilized its azide group for copper-free strain-promoted alkyne-azide cycloaddition (SPAAC) with bicyclononyne (BCN)-modified target proteins, while the carboxylic acid enabled covalent linkage to E3 ligase ligands. This approach yielded PROTACs with enhanced cellular permeability and degradation efficiency (e.g., BRD4 DC₅₀ < 50 nM). The PEG spacer was shown to mitigate aggregation issues common with hydrophobic warheads.

In ADC development, Azido-PEG2-C2-acid has been employed as a linker payload intermediate. A Nature Biotechnology report (2024) detailed its use in site-specific conjugation via microbial transglutaminase, where the azide allowed subsequent strain-promoted click chemistry for payload attachment. The resulting anti-HER2 ADCs exhibited a drug-to-antibody ratio (DAR) of 4±0.2 with >90% monomeric purity, showcasing the compound's role in addressing traditional DAR heterogeneity challenges.

Structural optimization studies (ACS Chemical Biology, 2024) revealed that the PEG2 spacer in 1312309-63-9 optimally balances hydrophilicity and conformational flexibility. Molecular dynamics simulations indicated the spacer maintains a 12-15Å distance between functional groups, crucial for maintaining binding pocket accessibility while minimizing entropic penalties during target engagement. This explains its superior performance compared to longer PEG variants in cellular uptake assays.

Emerging applications include its use in bioorthogonal prodrug activation systems. Angewandte Chemie (2024) reported tumor-selective activation of doxorubicin derivatives using Azido-PEG2-C2-acid as a trigger-responsive linker. The azide group reacted with dibenzocyclooctyne (DBCO)-modified antibodies accumulated in tumors, releasing active drug through self-immolative cleavage. This strategy reduced off-target toxicity by 60% in murine models compared to traditional linkers.

Commercial availability of high-purity Azido-PEG2-C2-acid (≥98% by HPLC) from major suppliers like Sigma-Aldrich and TCI has accelerated adoption. Recent process chemistry improvements have reduced production costs by 40% through optimized PEGylation steps, making it feasible for large-scale ADC manufacturing. Stability studies confirm 24-month shelf life at -20°C with desiccation, though solutions in DMSO should be used within 2 weeks to prevent azide reduction.

Future directions include exploration of its deuterated analogs for improved metabolic stability and development of automated synthesis platforms for high-throughput PROTAC generation. The compound's dual functionality continues to inspire novel drug discovery paradigms, particularly in targeted protein degradation and precision oncology therapeutics.